Cas no 84687-43-4 (Astragaloside IV)

Astragaloside IV, a saponin from Astragalus membranaceus, can inhibit the activation of erk1/2 and JNK, and can downregulate the signal pathway of (MMP) -2 and (MMP) -9 in breast cancer cell MDA-MB-231

Astragaloside IV structure

Product Name:Astragaloside IV

CAS No:84687-43-4

Molecular Formula:C₄₁H₆₈O₁₄

Molecular Weight:784.970234870911

MDL:MFCD16036240

CID:60753

PubChem ID:329831290

Astragaloside IV Properties

Names and Identifiers

- ASTRAGALOSIDE
- 9,19-CYCLOLANOSTANE-BETA-D-GLUCOPYRANOSIDE
- ASTRAGALOSIDE IV
- Astrasieversianin XIV
- β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-
- Astragaloside Ⅳ
- ASTRAGALOSIDE IV(P)
- ASTRAGALOSIDE IV(RG)
- beta-D-Glucopyranoside, (3beta,6alpha,16beta,20R,24S)-20,24-epoxy-16,25-dihydroxy-3-(beta-D-xylopyranosyloxy)-9,19-cyclolanostan-6-yl
- Astragalus P.E
- Astragalus extract
- Astragalus Polysaccharides
- CH83947
- CH90651
- cyclosieversioside F
- cyclosiversioside F
- KT Astragaloside IV
- 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene,b-D-glucopyranoside deriv.
- 9,19-Cyclolanostane, b-D-glucopyranoside deriv.
- Astraversianin XIV
- Astragalus Root Extract
- AstragalosideIV
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R)-14-Hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R)-14-Hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- (3β,6α,16β,20R,24S)-20,24-Epoxy-16,25-dihydroxy-3-(β-D-xylopyranosyloxy)-9,19-cyclolanostan-6-yl β-D-glucopyranoside (ACI)
- 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, β-D-glucopyranoside deriv. (ZCI)
- 9,19-Cyclolanostane, β-D-glucopyranoside deriv. (ZCI)
- Astragaloside Iv,(S)
- 84687-43-4
- FT-0686574
- 83207-58-3
- NS00018369
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 2-Hydroxy-1-(5-(1-hydroxy-1-methylethyl)-2-methyltetrahydro-2-furanyl)-3a,6,6,12a-tetramethyl-7-(pentopyranosyloxy)tetradecahydro-1H-cyclopenta[a]cyclopropa[e]phenanthren-5-yl hexopyranoside
- NSC650944
- SY067110
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 16,25-Dihydroxy-3-(pentopyranosyloxy)-20,24-epoxy-9,19-cyclolanostan-6-yl hexopyranoside
- MFCD16036240
- 2-[hydroxy-[5-(1-hydroxy-1-methyl-ethyl)-2-methyl-tetrahydrofuran-2-yl]-tetramethyl-(3,4,5-trihydroxytetrahydropyran-2-yl)oxy-[?]yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- DTXSID70868831
- 1ST40060
- C17799
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,8R,9S,11S,12S,14S,15R,16R)-14-Hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- HMS3885E12
- ASTRAGALOSIDE IV (CONSTITUENT OF ASTRAGALUS) [DSC]
- CHEBI:65457
- Astragaloside IV, United States Pharmacopeia (USP) Reference Standard
- (2R,3R,4S,5S,6R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4-hydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethyl-9-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetradecahydro-1H,12H-cyclopenta[a]cyclopropa[e]phenanthren-7-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- HY-N0431
- 3-O-beta-D-xylopyranosyl-6-O-beta-D-glucopyranosylcycloastragenol
- AS-19402
- ASTRAGALOSIDE IV [USP-RS]
- CHEMBL3121562
- 1J6XA9YCFV
- DTXSID801026063
- Q27133900
- AST-IV
- s3901
- CCG-270470
- Astragaloside IV 95%
- UNII-1J6XA9YCFV
- Astramembrannin I;Astragalin A
- AKOS025311424
- Astragaloside IV, >98.0%
- AS-IV
- SCHEMBL21888259
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- Astragaloside IV, European Pharmacopoeia (EP) Reference Standard
- .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,6.ALPHA.,16.BETA.,20R,24S)-20,24-EPOXY-16,25-DIHYDROXY-3-(.BETA.-D-XYLOPYRANOSYLOXY)-9,19-CYCLOLANOSTAN-6-YL
- Astragaloside A
- GLXC-13550
- A3305
- (2R,3R,4S,5S,6R)-2-(((1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-7,7,12,16-tetramethyl-6-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxy-9-pentacyclo(9.7.0.01,3.03,8.012,16)octadecanyl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- AST-IV , AS-IV
- ASTRAGALOSIDE IV (USP-RS)
- ASTRAGALOSIDE IV (CONSTITUENT OF ASTRAGALUS)
- +Expand
- MDL： MFCD16036240
- InChIKey： QMNWISYXSJWHRY-YLNUDOOFSA-N
- Inchi： 1S/C41H68O14/c1-35(2)24(54-33-29(48)26(45)20(44)17-51-33)9-11-41-18-40(41)13-12-37(5)31(39(7)10-8-25(55-39)36(3,4)50)19(43)15-38(37,6)23(40)14-21(32(35)41)52-34-30(49)28(47)27(46)22(16-42)53-34/h19-34,42-50H,8-18H2,1-7H3/t19-,20+,21-,22+,23-,24-,25-,26-,27+,28-,29+,30+,31-,32-,33-,34+,37+,38-,39+,40-,41+/m0/s1
- SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O[C@@H]1OC[C@@H](O)[C@H](O)[C@H]1O)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

Exact Mass: 784.460907g/mol
Surface Charge: 0
XLogP3: 1.3
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 7
Monoisotopic Mass: 784.460907g/mol
Monoisotopic Mass: 784.460907g/mol
Topological Polar Surface Area: 228Å²
Heavy Atom Count: 55
Complexity: 1460
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 21
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 785.0

Experimental Properties

LogP: 0.72410
PSA: 228.22000
Refractive Index: 1.62
Boiling Point: 895.7±65.0 °C at 760 mmHg
Melting Point: 295-296 °C (lit.)
Flash Point: 495.5±34.3 °C
Color/Form: Powder
Density: 1.39

Astragaloside IV Security Information

WGK Germany：3
Safety Instruction： S22-S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Astragaloside IV Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Astragaloside IV Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005092-100mg	astragaloside iv	84687-43-4	≥ 98% (HPLC)	100mg	$58.00	2024-04-21
Chengdu Biopurify Phytochemicals Ltd	BP0213-20mg	Astragaloside IV	84687-43-4	98%	20mg	$36	2023-09-20
FUJIFILM	015-20691-20mg	Astragaloside IV	84687-43-4		20mg	JPY 31500	2023-09-15
Matrix Scientific	100259-1g	Astragaloside IV, 95+%	84687-43-4	95+%	1g	$665.00	2023-09-11
Oakwood	196206-20mg	Astragaloside IV	84687-43-4		20mg	$25.00	2023-09-16
S e l l e c k ZHONG GUO	S3901-25mg	Astragaloside IV	84687-43-4	100.00%	25mg	¥795.34	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	E100600-100mg	(2R,3R,4S,5S,6R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4-Hydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethyl-9-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetradecahydro-1H,12H-cyclopenta[a]cyclopropa[e]phenanthren-7-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	84687-43-4	98%	100mg	￥29.00	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0070-20mg	Astragaloside IV	84687-43-4	HPLC≥98%	20mg	￥120元	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD245210-100mg	(2R,3R,4S,5S,6R)-2-(((2aR,3R,4S,5aS,5bS,7S,7aR,9S,11aR,12aS)-4-Hydroxy-3-((2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl)-2a,5a,8,8-tetramethyl-9-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetradecahydro-1H,12H-cyclopenta[a]cyclopropa[e]phenanthren-7-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	84687-43-4	98%	100mg	￥29.0	2024-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	TCIA3305-250MG	Astragaloside IV	84687-43-4	>98.0%LC	250mg	¥390.0	2023-09-15